Cas no 59514-94-2 (4-Hydrazinyl-1,8-naphthyridin-2-ol)

• Product Name: 4-Hydrazinyl-1,8-naphthyridin-2-ol
• CAS No: 59514-94-2
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD01646317
• CID: 1619006
• PubChem ID: 817769
• Update Time: 2025-04-24

4-Hydrazinyl-1,8-naphthyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2(1H)-one, 4-hydrazino-
• 4-Hydrazinyl-1,8-naphthyridin-2-ol

• MDL： MFCD01646317
• Inchi： 1S/C8H8N4O/c9-12-6-4-7(13)11-8-5(6)2-1-3-10-8/h1-4H,9H2,(H2,10,11,12,13)
• InChI Key： QCMHRADDWLKWTK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=CC=CN=C2N1)NN

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 80.04

Additional information on 4-Hydrazinyl-1,8-naphthyridin-2-ol

1,8-Naphthyridin-2(1H)-one, 4-hydrazino- (CAS 59514-94-2): A Versatile Chemical Building Block for Pharmaceutical and Material Science

The compound 1,8-Naphthyridin-2(1H)-one, 4-hydrazino- (CAS 59514-94-2) represents an important heterocyclic scaffold in modern chemical research. With its unique naphthyridine core structure and reactive hydrazino functional group, this molecule has garnered significant attention from pharmaceutical chemists and material scientists alike. The growing interest in nitrogen-containing heterocycles for drug discovery makes this compound particularly relevant in current research trends.

Structurally, 4-hydrazino-1,8-naphthyridin-2(1H)-one features a bicyclic aromatic system with two nitrogen atoms at positions 1 and 8, along with a reactive hydrazine moiety at position 4. This arrangement provides multiple sites for chemical modification, making it a valuable intermediate for medicinal chemistry. Recent literature highlights its potential in developing kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance and targeted cancer therapies.

The synthetic versatility of CAS 59514-94-2 allows for numerous transformations. Researchers frequently employ it in condensation reactions to create Schiff bases or in cyclization reactions to build more complex polycyclic systems. Its electron-deficient aromatic system makes it particularly useful in designing fluorescence probes and organic electronic materials, aligning with the growing demand for advanced functional materials in optoelectronics.

In pharmaceutical applications, the 1,8-naphthyridine scaffold has demonstrated remarkable biological activities. The presence of the hydrazino group at position 4 enhances its potential as a metal chelator, which is valuable for developing metalloenzyme inhibitors. Recent studies explore its derivatives as potential treatments for neurodegenerative diseases, leveraging its ability to interact with multiple biological targets – a hot topic in current drug discovery paradigms.

From a safety perspective, proper handling of 4-hydrazino-1,8-naphthyridin-2(1H)-one requires standard laboratory precautions. While not classified as highly hazardous, its hydrazine functionality warrants careful handling to prevent unwanted side reactions. Researchers should store it in cool, dry conditions away from strong oxidizers, following general guidelines for hydrazine-containing compounds.

The commercial availability of CAS 59514-94-2 has improved significantly in recent years, reflecting growing research interest. Suppliers typically offer it in research quantities (100mg to 10g scales) with purity levels exceeding 95%. Pricing varies based on purity and quantity, but it remains accessible for academic and industrial researchers exploring heterocyclic chemistry applications.

Analytical characterization of 1,8-Naphthyridin-2(1H)-one, 4-hydrazino- typically involves standard techniques: NMR spectroscopy (showing characteristic aromatic and hydrazino proton signals), mass spectrometry (for molecular weight confirmation), and HPLC analysis (for purity assessment). These methods ensure proper identification and quality control, crucial for reproducible research outcomes.

Looking forward, the scientific community anticipates expanded applications for this versatile building block. Emerging research explores its potential in covalent organic frameworks (COFs) and as a ligand in catalysis. The compound's dual functionality – combining an electron-deficient aromatic system with a nucleophilic hydrazino group – creates unique opportunities for designing multifunctional materials and targeted therapeutics.

For researchers working with 59514-94-2, recent literature suggests several promising directions: developing photoactive materials for organic electronics, creating selective enzyme inhibitors, or designing fluorescent sensors for biological applications. These applications align with current scientific priorities in personalized medicine and sustainable technologies.

In conclusion, 4-hydrazino-1,8-naphthyridin-2(1H)-one stands as a compelling example of how simple heterocyclic structures can enable diverse scientific innovations. Its balanced properties – sufficient stability for handling yet reactive enough for diverse transformations – make it particularly valuable in both academic and industrial settings. As research continues to uncover new applications for nitrogen-rich heterocycles, this compound will likely maintain its relevance in cutting-edge chemical research.